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Compound of Interest

Compound Name: 4-Amino-1,8-naphthalic anhydride

Cat. No.: B167272 Get Quote

Essential Safety and Handling Guide for 4-Amino-
1,8-naphthalic anhydride
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Amino-1,8-naphthalic
anhydride. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing health risks.

Hazard Identification and Immediate Precautions
4-Amino-1,8-naphthalic anhydride is a chemical that requires careful handling due to its

potential health hazards. The primary risks associated with this compound include skin

irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is also suspected of

causing cancer and can be harmful if swallowed, inhaled, or in contact with skin.[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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H350: May cause cancer.[1][2]

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2]

Given these hazards, it is imperative to use the recommended personal protective equipment

(PPE) and follow strict handling and disposal protocols.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Amino-1,8-naphthalic anhydride to prevent

exposure.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2][3][4]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat.[1][2][3][4][5]

Prevents direct skin contact,

which can cause irritation.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a respirator with P2

cartridges (EN 143).[2]

Minimizes the inhalation of the

powdered chemical, which can

cause respiratory tract

irritation.[4]

Always ensure that an eyewash station and a safety shower are readily accessible in the work

area.[3][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.

Step-by-Step Handling and Storage Procedures
Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[6] Confirm that all required PPE is correctly worn.
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Handling:

Avoid generating dust.[4][6]

Weigh and transfer the chemical carefully.

Keep the container tightly closed when not in use.[6][7][8]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[5][8]

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly sealed to protect it from moisture.[4][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[8]

The storage area should be secure and accessible only to authorized personnel.[6][7]

Emergency First Aid Procedures
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][5][7]

In Case of Skin Contact: Remove contaminated clothing and wash the affected skin area

with plenty of soap and water. If skin irritation persists, seek medical advice.[1][5][7]

If Inhaled: Move the individual to fresh air and ensure they are in a position comfortable for

breathing. If the person feels unwell, contact a poison control center or a doctor.[1][6][7]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]
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Waste Disposal Plan
Collection: All waste materials, including contaminated PPE and any unused product, should

be collected in a clearly labeled, sealed container.

Disposal: Dispose of the chemical waste in accordance with all local, regional, and national

environmental regulations.[7] Do not dispose of it down the drain or with regular trash.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Amino-1,8-naphthalic anhydride.

Property Value

CAS Number 6492-86-0[1][2][9]

EC Number 229-372-4[1][2][9]

Molecular Formula C₁₂H₇NO₃[2]

Molecular Weight 213.19 g/mol [2]

Physical State Powder[2]

Workflow for Safe Handling
The diagram below outlines the logical workflow for the safe handling and disposal of 4-Amino-
1,8-naphthalic anhydride.
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Safe Handling Workflow for 4-Amino-1,8-naphthalic anhydride

Preparation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 1

Handling in Ventilated Area
(Fume Hood)

Step 2

Weighing and Transfer

Step 3a

Secure Storage
(Cool, Dry, Well-Ventilated)

Step 3b
(If not for immediate use)

Emergency Procedures
(First Aid, Spill Control)

Chemical Use in Experiment

Step 4

Decontamination
(Clean Work Area and Equipment)

Waste Collection
(Labeled, Sealed Container)

Step 6

Disposal
(Follow Regulations)

Step 7

Click to download full resolution via product page

Caption: Workflow for handling 4-Amino-1,8-naphthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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